Cas no 446022-33-9 (Pelitrexol)

• Product Name: Pelitrexol
• CAS No: 446022-33-9
• MF: C₂₀H₂₅N₅O₆S
• MW: 463.5074031353
• CID: 68132
• Update Time: 2025-04-18

Pelitrexol Chemical and Physical Properties

Names and Identifiers

• Pelitrexol
• N-((5-(2-((6S)-2-Amino-1,4,5,6,7,8-hexahydro-4-oxopyrido[2,3-d]pyrimidin-6-yl)ethyl)-4-methyl-2-thienyl)carbonyl)-L-glutamic acid
• AG 2037
• (2S)-2-(((5-(2-((6S)-2-Amino-4-oxo-1,4,5,6,7,8-hexahydropyrido(2,3-D)pyrimidin-6-yl)ethyl)-4-methylthiophen-2-yl)carbonyl)amino)pentanedioic acid
• L-Glutamic acid,N-((5-(2-((6S)-2-amino-1,4,5,6,7,8-hexahydro-4-oxopyrido(2,3-D)pyrimidin-6-yl)ethyl)-4-methyl-2-thienyl)carbonyl)
• Unii-dht6E8m4kp

• Inchi： 1S/C20H25N5O6S/c1-9-6-14(18(29)23-12(19(30)31)3-5-15(26)27)32-13(9)4-2-10-7-11-16(22-8-10)24-20(21)25-17(11)28/h6,10,12H,2-5,7-8H2,1H3,(H,23,29)(H,26,27)(H,30,31)(H4,21,22,24,25,28)/t10-,12-/m0/s1
• InChI Key： QXOPTIPQEVJERB-JQWIXIFHSA-N
• SMILES： S1C(C(N[C@H](C(=O)O)CCC(=O)O)=O)=CC(C)=C1CC[C@@H]1CNC2=C(C(NC(N)=N2)=O)C1

Computed Properties

• Exact Mass: 463.15300
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 32
• Rotatable Bond Count: 10

Experimental Properties

• PSA: 215.74000
• LogP: 2.09690

Pelitrexol Security Information

• Storage Condition：Please store the product under the recommended conditions in the Certificate of Analysis.

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives